molecular formula C15H20ClN3 B8693802 N-(Piperidin-4-ylmethyl)isoquinolin-5-amine hydrochloride CAS No. 651307-07-2

N-(Piperidin-4-ylmethyl)isoquinolin-5-amine hydrochloride

Cat. No. B8693802
M. Wt: 277.79 g/mol
InChI Key: UAQKCBIZQLLVDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(Piperidin-4-ylmethyl)isoquinolin-5-amine hydrochloride is a useful research compound. Its molecular formula is C15H20ClN3 and its molecular weight is 277.79 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(Piperidin-4-ylmethyl)isoquinolin-5-amine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(Piperidin-4-ylmethyl)isoquinolin-5-amine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

651307-07-2

Product Name

N-(Piperidin-4-ylmethyl)isoquinolin-5-amine hydrochloride

Molecular Formula

C15H20ClN3

Molecular Weight

277.79 g/mol

IUPAC Name

N-(piperidin-4-ylmethyl)isoquinolin-5-amine;hydrochloride

InChI

InChI=1S/C15H19N3.ClH/c1-2-13-11-17-9-6-14(13)15(3-1)18-10-12-4-7-16-8-5-12;/h1-3,6,9,11-12,16,18H,4-5,7-8,10H2;1H

InChI Key

UAQKCBIZQLLVDE-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1CNC2=CC=CC3=C2C=CN=C3.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to the method of Example 1, Step C, deprotection was performed (50° C., 2 hours) by using Intermediate 33 (171 mg) and 10% hydrogen chloride/methanol solution (2.5 ml). The reaction mixture was cooled to room temperature, and then the solvent was evaporated under reduced pressure. The residue was added with methanol (0.5 ml) and diethyl ether (1.5 ml). The deposited precipitates were collected by filtration and washed with diethyl ether to obtain the title compound (149 mg) as light yellow powdery solid.
Name
Intermediate 33
Quantity
171 mg
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step Two

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